Cas no 2228408-45-3 (2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-1-methylpiperazine)

• Product Name: 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-1-methylpiperazine
• CAS No: 2228408-45-3
• MF: C₁₁H₁₃ClF₃N₃
• MW: 279.68923163414
• CID: 6221035
• PubChem ID: 165796652
• Update Time: 2025-10-31

2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-1-methylpiperazine
• EN300-1959779
• 2-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]-1-methylpiperazine
• 2228408-45-3

• Inchi： 1S/C11H13ClF3N3/c1-18-3-2-16-6-9(18)8-4-7(11(13,14)15)5-17-10(8)12/h4-5,9,16H,2-3,6H2,1H3
• InChI Key： PBVKNYUVWASTFW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C1CNCCN1C

Computed Properties

• Exact Mass: 279.0750096g/mol
• Monoisotopic Mass: 279.0750096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-1-methylpiperazine

Introduction to 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-1-methylpiperazine (CAS No. 2228408-45-3)

2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-1-methylpiperazine, identified by its CAS number 2228408-45-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent at the 2-position, a trifluoromethyl group at the 5-position, and a piperazine moiety at the 3-position, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-1-methylpiperazine involve rigorous methodologies that adhere to the highest standards of chemical purity and analytical accuracy. The chloro and trifluoromethyl groups introduce electronic and steric effects that modulate the reactivity and binding affinity of the molecule, making it a valuable scaffold for drug discovery. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior and potential side effects of this compound with greater precision, facilitating its integration into novel therapeutic strategies.

In recent years, there has been a surge in interest regarding pyridine-based compounds due to their role in developing treatments for various neurological and cardiovascular disorders. The piperazine ring in 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-1-methylpiperazine is particularly noteworthy, as it is known to enhance solubility and metabolic stability, key factors in drug formulation. Studies have demonstrated that such modifications can significantly improve the bioavailability of active pharmaceutical ingredients (APIs), thereby increasing their efficacy in clinical settings.

One of the most compelling aspects of 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-1-methylpiperazine is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel inhibitors targeting enzymes involved in inflammatory pathways. For instance, preliminary studies suggest that derivatives of this compound may exhibit potent anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes. This aligns with ongoing efforts to develop safer alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The trifluoromethyl group, a hallmark of many bioactive molecules, plays a crucial role in enhancing the lipophilicity and metabolic stability of 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-1-methylpiperazine. This feature is particularly advantageous in drug design, as it allows for better penetration across biological membranes and prolonged circulation time within the body. Furthermore, computational modeling has revealed that the electron-withdrawing nature of the trifluoromethyl group can fine-tune the binding interactions with biological targets, leading to higher selectivity and reduced off-target effects.

Recent clinical trials have highlighted the importance of optimizing drug candidates through structural modifications. In one notable study, researchers investigated the pharmacological profile of 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-1-methylpiperazine in animal models of neurodegenerative diseases. The results were promising, showing that certain analogs demonstrated significant neuroprotective effects without causing notable toxicity. These findings underscore the compound's potential as a lead molecule for further development into treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylylmethylenepiperazine (CAS No. 222840845). By systematically testing thousands of derivatives against various biological assays, researchers can rapidly identify promising candidates for further optimization. This approach has been instrumental in identifying novel scaffolds with improved pharmacological properties, including enhanced potency, selectivity, and pharmacokinetic profiles.

The role of 2-chloro-pyridine derivatives in medicinal chemistry cannot be overstated. These compounds serve as versatile building blocks for synthesizing a wide range of biologically active molecules. The chloro substituent at the 2-position introduces reactivity that allows for further functionalization through nucleophilic substitution reactions, enabling chemists to tailor the structure for specific biological targets. Similarly, the presence of a methyl group on the piperazine ring enhances binding interactions with receptors and enzymes, making it an attractive motif for drug design.

Advances in green chemistry principles have also influenced the synthesis of CAS No 222840845. Researchers are increasingly adopting sustainable methodologies that minimize waste generation and reduce environmental impact. For example, catalytic processes have been developed to streamline synthetic routes while maintaining high yields and purity standards. These innovations not only improve efficiency but also align with global efforts to promote sustainable pharmaceutical practices.

The future prospects for CAS No 222840845 are bright, with ongoing research exploring its potential applications in oncology and infectious diseases. Preliminary data suggest that certain derivatives may exhibit antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation. Additionally, studies are underway to evaluate its efficacy against emerging pathogens resistant to conventional antibiotics. Such findings highlight the compound's versatility as a starting point for developing novel therapeutics against challenging diseases.

In conclusion,CAS No 222840845 represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development. Its unique structural features make it an ideal candidate for further exploration into treating neurological disorders,oncological conditions,and infectious diseases.*The* continued refinement*of* synthetic methodologies*and*computational modeling techniques will undoubtedly unlock new possibilities*for* harnessing its potential.*This* underscores*the*importance*of*interdisciplinary collaboration between chemists,*biologists,*and*pharmacologists*in driving innovation forward.*The* development*of*novel drugs like *this one is a testament to human ingenuity and our relentless pursuit *of health improvement.*